Cas no 86606-07-7 (2-Hexenedioic acid, 1-methyl ester, (E)-)
86606-07-7 structure
Product Name:2-Hexenedioic acid, 1-methyl ester, (E)-
CAS No:86606-07-7
MF:C7H9O4
MW:157.143962621689
CID:661253
PubChem ID:71413806
Update Time:2025-04-19
2-Hexenedioic acid, 1-methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexenedioic acid, 1-methyl ester, (E)-
- 6-methoxy-6-oxohex-4-enoate
- DTXSID40833314
- 86606-07-7
-
- Inchi: 1S/C7H10O4/c1-11-7(10)5-3-2-4-6(8)9/h3,5H,2,4H2,1H3,(H,8,9)/p-1
- InChI Key: VRNDOBBGUXZEFQ-UHFFFAOYSA-M
- SMILES: O(C)C(C=CCCC(=O)[O-])=O
Computed Properties
- Exact Mass: 157.05008376g/mol
- Monoisotopic Mass: 157.05008376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 66.4Ų
2-Hexenedioic acid, 1-methyl ester, (E)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
86606-07-7 (2-Hexenedioic acid, 1-methyl ester, (E)-) Related Products
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